iGePhos1

• Molecular Formula: C63H75ClFN7O13
• Molecular Weight: 1192.8 g/mol
• InChI: InChI=1S/C63H75ClFN7O13/c1-8-45(42-33-56(80-5)60(82-7)57(34-42)81-6)62(75)72-25-10-9-15-50(72)63(76)85-51(20-16-40-17-21-52(77-2)53(31-40)78-3)41-13-11-14-44(32-41)84-38-58(73)66-23-22-59(74)71-28-26-70(27-29-71)24-12-30-83-55-36-46-49(37-54(55)79-4)67-39-68-61(46)69-43-18-19-48(65)47(64)35-43/h11,13-14,17-19,21,31-37,39,45,50-51H,8-10,12,15-16,20,22-30,38H2,1-7H3,(H,66,73)(H,67,68,69)/t45-,50+,51+/m0/s1
• InChIKey: WZGZVHMLXIWLRW-VTJQOFLFSA-N

iGePhos1 Chemical Identity and Functional Role as a Precision-Control Reagent for PhosTAC Research

iGePhos1 (Chemical Formula: C63H75ClFN7O13, MW: 1192.76) is a rationally designed epimer (diastereomer) of the active Phosphorylation Targeting Chimera (PhosTAC), GePhos1 [1]. As a PhosTAC, GePhos1 is a heterobifunctional molecule that recruits a phosphatase to a target protein (EGFR) to induce its dephosphorylation . iGePhos1 retains the core chemical architecture of GePhos1 but is stereochemically altered, rendering it functionally inert with respect to phosphatase recruitment [1]. This precise structural modification defines its singular and critical role as a non-binding negative control compound, essential for validating the on-target, proximity-dependent mechanism of action of its active counterpart.

Stereochemically matched negative control Same chemical composition and molecular weight as active PhosTAC GePhos1, but epimerized to ablate phosphatase recruitment

Mechanism-of-action validation tool Enables researchers to attribute target engagement and downstream signaling effects specifically to proximity-induced dephosphorylation

• [1] Hu Z, et al. EGFR targeting PhosTACs as a dual inhibitory approach reveals differential downstream signaling. Sci Adv. 2024;10(13):eadj7251. View Source

Critical Importance of iGePhos1 as a Stereochemically Matched Negative Control in Targeted Protein Dephosphorylation Studies

In the context of PhosTAC or similar induced-proximity pharmacology, generic in-class controls such as vehicle (DMSO), unrelated small molecules, or even scrambled-linker analogs are scientifically insufficient. The functional outcome of a PhosTAC—target protein dephosphorylation—is contingent upon the precise spatial orientation and binding events facilitated by its unique three-dimensional structure [1]. iGePhos1, as a stereoisomer of the active PhosTAC GePhos1, provides a control that is chemically identical in composition, molecular weight, and potential for non-specific interactions (e.g., membrane partitioning) but is ablated for the critical ternary complex formation event [1]. Substituting iGePhos1 with a less structurally similar compound fails to account for potential off-target effects or non-specific phenotypic changes induced by the chemical scaffold itself, thereby introducing significant confounding variables and compromising the validity of experimental conclusions regarding the PhosTAC's mechanism.

Vehicle (DMSO) or scrambled-linker analogs may not control for scaffold-mediated non-specific interactions, potentially confounding PhosTAC mechanism interpretation.

Structurally divergent controls risk introducing off-target phenotypes unrelated to induced proximity, making it difficult to isolate dephosphorylation-specific effects.

• [1] Hu Z, et al. EGFR targeting PhosTACs as a dual inhibitory approach reveals differential downstream signaling. Sci Adv. 2024;10(13):eadj7251. View Source

Quantitative Evidence of iGePhos1 Differentiation from GePhos1 and Other Controls

Ablation of EGFR Dephosphorylation Activity Compared to GePhos1

The defining and most critical differentiation is that iGePhos1 lacks the phosphatase-recruiting activity of its active counterpart, GePhos1. In cell-based assays, treatment with GePhos1 leads to a profound and measurable decrease in EGFR phosphorylation at key residues. In direct contrast, under identical experimental conditions, iGePhos1 fails to induce any significant dephosphorylation, confirming its role as a non-binding control [1].

EGFR Dephosphorylation

Head-to-head

iGePhos1: no significant dephosphorylation

GePhos1: profound pY1068/pY845 dephosphorylation at 1 µM

Supports negative-control validation for PhosTAC target-engagement assays

HeLa cell model; 1 µM GePhos1

Evidence Dimension	Induction of EGFR Dephosphorylation
Target Compound Data	No significant induction of dephosphorylation
Comparator Or Baseline	GePhos1: Profound EGFR dephosphorylation observed at residues pY1068 and pY845 at 1 µM
Quantified Difference	Complete ablation of dephosphorylation activity
Conditions	Cell-based assay; HeLa cells; 1 µM concentration for GePhos1 [1]

Why This Matters

This data directly proves the compound's essential function: it serves as a validated, matched control to subtract background signal and attribute observed biological effects specifically to the PhosTAC's mechanism of action.

• [1] Hu Z, et al. EGFR targeting PhosTACs as a dual inhibitory approach reveals differential downstream signaling. Sci Adv. 2024;10(13):eadj7251. View Source

Stereochemical Basis for Functional Inactivity

iGePhos1 is a specific epimer (a type of diastereomer) of GePhos1. This stereochemical alteration is the sole structural difference between the two compounds, both of which share the identical molecular formula (C63H75ClFN7O13) and molecular weight (1192.76) [1]. This precise, single-variable change at a chiral center results in a complete loss of the ability to recruit phosphatase to EGFR, while preserving all other physicochemical properties [1].

Stereochemical Basis

Reported

Epimerization at a single chiral center preserves MW (1192.76) and formula while abolishing functional ternary complex formation.

Confirms phenotypic differences stem from recruitment event, not physicochemical divergence

Structural characterization from primary reference

Evidence Dimension	Structural Basis for Functional Difference
Target Compound Data	Inactive epimer; same MW and formula as active compound
Comparator Or Baseline	GePhos1: Active PhosTAC
Quantified Difference	Change in 3D spatial arrangement at a chiral center ablates function
Conditions	Structural and functional characterization [1]

Why This Matters

Understanding this precise structure-function relationship is crucial for researchers. It validates that any phenotypic difference observed between GePhos1 and iGePhos1 can be attributed specifically to the recruitment event, not to differences in cell permeability, solubility, or other chemical properties.

• [1] Hu Z, et al. EGFR targeting PhosTACs as a dual inhibitory approach reveals differential downstream signaling. Sci Adv. 2024;10(13):eadj7251. View Source

Role in Validating Dual Inhibitory Approach and Differential Signaling

In the foundational publication, iGePhos1 was used as a critical control to demonstrate that the dual inhibitory approach of GePhos1 (targeting EGFR via dephosphorylation) leads to differential downstream signaling and apoptosis [1]. The study shows that GePhos1 treatment at 1 µM induces apoptosis and cell death in HeLa cells [1]. The absence of these effects with iGePhos1 under the same conditions confirms that the apoptotic phenotype is specifically due to the PhosTAC's on-target activity and not an artifact of the chemical scaffold.

Apoptosis & Signaling

Head-to-head

iGePhos1: no apoptosis or cell death induction

GePhos1: apoptosis and cell death at 1 µM in HeLa

Enables attribution of apoptotic phenotype to on-target PhosTAC activity, not scaffold cytotoxicity

HeLa cell endpoint; 1 µM GePhos1

Evidence Dimension	Induction of Apoptosis and Cell Death
Target Compound Data	No induction of apoptosis or cell death
Comparator Or Baseline	GePhos1: Induces apoptosis and cell death in HeLa cells at 1 µM
Quantified Difference	Complete ablation of functional effect
Conditions	HeLa cell line; 1 µM concentration for GePhos1 [1]

Why This Matters

This validates the use of iGePhos1 as an essential tool for dissecting complex signaling pathways, ensuring that downstream biological effects (e.g., apoptosis) are correctly attributed to target engagement and not off-target or scaffold-mediated cytotoxicity.

• [1] Hu Z, et al. EGFR targeting PhosTACs as a dual inhibitory approach reveals differential downstream signaling. Sci Adv. 2024;10(13):eadj7251. View Source

Critical Application Scenarios for iGePhos1 in PhosTAC Development and Mechanistic Studies

Validating On-Target Specificity in PhosTAC Lead Optimization

During the medicinal chemistry optimization of novel PhosTACs, iGePhos1 serves as the essential negative control for each active candidate in cellular assays. By comparing the dephosphorylation activity of a lead PhosTAC against its matched iGePhos1 epimer control, medicinal chemists can definitively attribute observed target engagement and downstream effects to the compound's induced-proximity mechanism, filtering out false positives arising from scaffold-mediated toxicity or non-specific cellular effects [1].

Dissecting EGFR-Dependent Signaling Pathways in Cancer Cell Biology

Cancer biologists utilize GePhos1 and its control, iGePhos1, as a paired toolset to precisely dissect EGFR-dependent signaling pathways. Experiments that treat cells with both compounds in parallel can isolate phosphorylation-dependent signaling events. This approach, validated by the Hu et al. study [1], allows for the unambiguous determination of how acute EGFR dephosphorylation (induced by GePhos1) alters downstream kinases, transcription factors, and cellular phenotypes like apoptosis, migration, or proliferation, distinct from other EGFR-targeting modalities like kinase inhibitors or degraders.

Ensuring Reproducibility and Rigor in Core Facilities and CROs

For core facilities and contract research organizations (CROs) offering PhosTAC screening services, the inclusion of iGePhos1 in every assay plate is a non-negotiable standard for quality control. Its use demonstrates experimental rigor and provides clients with the confidence that observed 'hits' are not due to batch-to-batch variability, vehicle effects, or other technical artifacts. The quantifiable difference in readout between GePhos1 and iGePhos1 serves as a built-in validation for each experiment.

Differentiating PhosTAC Mechanism from Traditional Inhibitors or PROTACs

iGePhos1 is a key reagent for benchmarking the unique mechanism of action of PhosTACs against other targeted protein manipulation strategies (e.g., kinase inhibitors, PROTACs). While an EGFR kinase inhibitor would block downstream signaling, and an EGFR PROTAC would degrade the receptor, GePhos1 uniquely induces its dephosphorylation. Using iGePhos1 as a control confirms that the observed phenotype (e.g., altered signaling, apoptosis) is a consequence of this distinct dephosphorylation event, allowing researchers to directly compare and contrast these different pharmacological approaches to target the same protein [1].

Application

Selection Property

Validation Focus

PhosTAC lead optimization

Stereochemically matched inactive epimer control

Filtering scaffold-mediated false positives; confirming on-target proximity mechanism

EGFR signaling pathway dissection

Paired active/inert epimer toolset for dephosphorylation studies

Isolating phosphorylation-dependent downstream events from other EGFR-modulating modalities

CRO / core facility PhosTAC screening

Per-plate built-in negative control with matched chemical background

Inter-experiment reproducibility; ruling out vehicle or batch artifacts

PhosTAC vs. inhibitor/PROTAC benchmarking

Control differentiating dephosphorylation from degradation or kinase inhibition

Attributing phenotypes to acute dephosphorylation, not loss of total protein

• [1] Hu Z, et al. EGFR targeting PhosTACs as a dual inhibitory approach reveals differential downstream signaling. Sci Adv. 2024;10(13):eadj7251. View Source